Iron(2+) neodecanoate

• CAS No.: 90342-31-7
• Molecular Formula: C20H38FeO4
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 7,7-dimethyloctanoate;iron(2+)
• InChI: InChI=1S/2C10H20O2.Fe/c2*1-10(2,3)8-6-4-5-7-9(11)12;/h2*4-8H2,1-3H3,(H,11,12);/q;;+2/p-2
• InChI Key: SLEMZXQMOMKPCD-UHFFFAOYSA-L
• Canonical SMILES: CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].[Fe+2]

Description

Iron(2+) neodecanoate is a useful research compound. Its molecular formula is C20H38FeO4 and its molecular weight is 398.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iron neodecanoate was prepared by a procedure based on U.S. Pat. No. 2,584,041 Example 14. 86 g (0.5 moles) of neodecanoic acid, 125 g of xylene, 25 g of water, and 12.7 g of iron powder (100 mesh) were charged to a 500 ml round bottom flask equipped with a stirrer, condenser, air inlet tube, and heating. The mixture was heated to reflux and refluxed for 7 hours, cooled and the organic phase separated from the water phase and unreacted Fe. The organic phase contained 65.2 g iron neodecanoate which on removal of the xylene by evaporation was a dark amber viscous liquid, with viscosity 10,000 cps.